![molecular formula C21H18ClFN2O2 B4512299 N-(2-chloro-4-fluorobenzyl)-2-(3-methylphenoxy)-N-2-pyridinylacetamide](/img/structure/B4512299.png)
N-(2-chloro-4-fluorobenzyl)-2-(3-methylphenoxy)-N-2-pyridinylacetamide
Description
Synthesis Analysis
The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. For example, a scaleable synthesis of related compounds involves steps like bromine-lithium exchange, addition reactions, and regioselective nitration, followed by palladium-catalyzed alkoxycarbonylation (Boros et al., 2007). These steps are crucial for introducing specific functional groups and achieving the desired molecular framework.
Molecular Structure Analysis
X-ray crystallography is a common method for determining the molecular structure of crystalline compounds. It reveals the arrangement of atoms within a molecule and the molecular geometry. For instance, the crystal structure analysis of certain fluorobenzyl-related compounds has shown trigonal bipyramidal structures, with the tin atoms being five-coordinate (Yin et al., 2004).
Chemical Reactions and Properties
The chemical reactions involving compounds of interest typically include nucleophilic substitution reactions, amidification, and condensation reactions. These reactions are fundamental for the synthesis of various amides and esters with potential pharmacological activities. For example, the synthesis of amides via amidification of acids demonstrates the versatility of these reactions in creating compounds with potential antiallergic properties (Menciu et al., 1999).
Physical Properties Analysis
The physical properties of organic compounds, such as solubility, melting point, and boiling point, are influenced by their molecular structure. For example, polyimides derived from specific monomers exhibit excellent solubility in various organic solvents and high thermal stability, with glass transition temperatures in the range of 206-227°C, demonstrating the impact of molecular design on material properties (Zhang et al., 2007).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, are essential for understanding the behavior of compounds under different conditions. For instance, the introduction of fluorine atoms into a molecule can significantly affect its reactivity and binding affinity to biological targets, as seen in various medicinal chemistry studies focusing on fluorinated compounds (Li et al., 2012).
properties
IUPAC Name |
N-[(2-chloro-4-fluorophenyl)methyl]-2-(3-methylphenoxy)-N-pyridin-2-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClFN2O2/c1-15-5-4-6-18(11-15)27-14-21(26)25(20-7-2-3-10-24-20)13-16-8-9-17(23)12-19(16)22/h2-12H,13-14H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTEKPLTUSYMJRE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)N(CC2=C(C=C(C=C2)F)Cl)C3=CC=CC=N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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